Cas no 89525-11-1 (Acetic acid, (diethoxyphosphinyl)[[(phenylmethoxy)carbonyl]amino]-)

Acetic acid, (diethoxyphosphinyl)[[(phenylmethoxy)carbonyl]amino]- Properties

Names and Identifiers

• Acetic acid, (diethoxyphosphinyl)[[(phenylmethoxy)carbonyl]amino]-
• 2-diethoxyphosphoryl-2-(phenylmethoxycarbonylamino)acetic acid
• SCHEMBL15549899
• DTXSID60471939
• 89525-11-1

• InChIKey： NUVURPNBFMNYQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20NO7P/c1-3-21-23(19,22-4-2)12(13(16)17)15-14(18)20-10-11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3,(H,15,18)(H,16,17)
• SMILES： CCOP(=O)(C(C(=O)O)NC(=O)OCC1=CC=CC=C1)OCC

Computed Properties

• Exact Mass: 345.09773897g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 345.09773897g/mol
• Heavy Atom Count: 23
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• LogP: 2.79400
• PSA: 124.46000